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Compound of Interest

Compound Name: Einecs 278-650-1

Cat. No.: B12685089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling

Diisononyl Adipate (CAS RN 33703-08-1). Adherence to these procedural guidelines is critical

for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
When handling Diisononyl Adipate, the following personal protective equipment is mandatory to

prevent skin and eye contact, as well as inhalation.

Protection Type Recommended Equipment Standard Compliance

Eye/Face Protection
Safety glasses with side-

shields

EN166 (EU) or NIOSH (US)

approved[1][2]

Skin Protection
Impervious clothing and gloves

(e.g., Nitrile rubber)[1][2]

EU Directive 89/686/EEC and

EN 374[1]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, wear

appropriate respiratory

protection.

Follow OSHA's Respiratory

Protection Standard (29 CFR

1910.134)[3]
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Gloves must be inspected before use and disposed of properly after handling the chemical to

avoid skin contact with the outer surface of the glove.[1][2]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Diisononyl Adipate and

ensure a safe laboratory environment.

Handling: Avoid contact with skin and eyes.[1] Prevent the formation of dust and aerosols.[1]

Handle in a well-ventilated area.[1][4] Wash hands thoroughly after handling.[5]

Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed.

[1] Keep away from open flames, heat, and sources of ignition.[2]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Containment: For spills, use an inert absorbent material such as sand, diatomite, or

universal binders to soak up the chemical.[2][5][6] Prevent the spill from entering drains.[1][5]

Disposal: Dispose of the absorbed material and any contaminated PPE as hazardous waste

in suitable, closed containers.[1][2] All disposal practices must be in accordance with local,

regional, and national regulations.[5]

Experimental Workflow: Handling Diisononyl
Adipate
The following diagram outlines the standard operating procedure for working with Diisononyl

Adipate, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of Diisononyl Adipate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://wap.guidechem.com/msds/33703-08-1.html
https://scipoly.com/wp-content/uploads/2020/09/p197-sds.pdf
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-11736%20English%20SDS%20US.pdf
https://www.chemos.de/import/data/msds/GB_en/33703-08-1-A0063818-GB-en.pdf
https://www.benchchem.com/product/b167168
https://www.benchchem.com/product/b12685089#personal-protective-equipment-for-handling-einecs-278-650-1
https://www.benchchem.com/product/b12685089#personal-protective-equipment-for-handling-einecs-278-650-1
https://www.benchchem.com/product/b12685089#personal-protective-equipment-for-handling-einecs-278-650-1
https://www.benchchem.com/product/b12685089#personal-protective-equipment-for-handling-einecs-278-650-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12685089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12685089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

